Cas no 1805492-75-4 (4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid
• CAS No: 1805492-75-4
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4875517
• Update Time: 2025-08-04

4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-6(10)4-2-13-7(11)5(8(14)15)3(4)1-12/h2,6H,(H,14,15)
• InChI Key： PGEPHKBMTVPOMY-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(C#N)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid

4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid (CAS No. 1805492-75-4)

4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid is a highly specialized organic compound with the CAS registry number 1805492-75-4. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry due to their potential as bioactive agents. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at position 4, a difluoromethyl group at position 5, and an iodine atom at position 2, along with a carboxylic acid group at position 3. These substituents confer unique electronic and steric properties, making this compound a promising candidate for various applications in drug discovery and materials science.

The synthesis of 4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex heterocyclic compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the introduction of the iodine substituent at position 2. Similarly, the installation of the cyano and difluoromethyl groups has been optimized through advancements in transition-metal-mediated processes.

One of the most notable applications of 4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid is in the field of medicinal chemistry. The compound has been investigated as a potential lead molecule for the development of novel kinase inhibitors. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The unique substitution pattern of this compound allows for precise modulation of its binding affinity to kinase targets, making it a valuable tool in drug design.

Recent studies have also explored the role of 4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid in photovoltaic materials. The pyridine ring system provides excellent electronic conjugation, which is essential for efficient charge transport in organic solar cells. The presence of electron-withdrawing groups such as cyano and difluoromethyl further enhances the compound's ability to act as an electron acceptor, making it a promising candidate for next-generation energy-harvesting technologies.

In terms of toxicity and environmental impact, 4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid has been subjected to rigorous testing under regulatory guidelines. Initial findings suggest that the compound exhibits low acute toxicity in standard assays; however, long-term studies are still underway to assess its potential impact on ecosystems. These studies are crucial for ensuring that any future applications align with sustainability goals and minimize environmental risks.

Looking ahead, researchers are exploring novel synthetic pathways to improve the scalability and cost-effectiveness of producing 4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid. Green chemistry principles are being integrated into these efforts, with a focus on reducing waste and utilizing renewable feedstocks. Additionally, computational modeling techniques are being employed to predict the compound's behavior in different biological and chemical systems, further accelerating its development into practical applications.

In conclusion, 4-Cyano-5-(difluoromethyl)-2-iodopyridine-3-carboxylic acid (CAS No. 1805492-75) represents a cutting-edge advancement in organic synthesis with diverse potential applications across multiple disciplines. Its unique structural features and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions in medicine, materials science, and beyond.